Cas no 4861-85-2 (isopropyl phenylacetate)

• Product Name: isopropyl phenylacetate
• CAS No: 4861-85-2
• Molecular Formula: C₁₁H₁₄O₂
• Molecular Weight: 178.22766
• MDL: MFCD00051546
• CID: 85170

isopropyl phenylacetate Properties

Names and Identifiers

• isopropyl phenylacetate
• Phenylacetic acid isopropyl ester
• propan-2-yl 2-phenylacetate

• MDL： MFCD00051546
• InChIKey： SSMBXPJYHMZLOJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H14O2/c1-9(2)13-11(12)8-10-6-4-3-5-7-10/h3-7,9H,8H2,1-2H3
• SMILES： CC(C)OC(=O)CC1=CC=CC=C1
• BRN： 1866839

Computed Properties

• Exact Mass: 178.09900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 178.099
• Heavy Atom Count: 13
• Complexity: 158
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• LogP: 2.18070
• PSA: 26.30000
• Refractive Index: n20/D 1.488(lit.)
• Boiling Point: 157-165 °C12 mm Hg(lit.)
• Flash Point: 225 °F
• FEMA: 2956 | ISOPROPYL PHENYLACETATE
• Color/Form: colorless liquid
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents. Combustible.
• Solubility: Uncertain
• Density: 1.001 g/mL at 25 °C(lit.)

isopropyl phenylacetate Security Information

• WGK Germany：3
• Safety Instruction： S24/25
• TSCA：Yes

isopropyl phenylacetate Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters